N-(4-((3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)sulfonyl)-3-methylphenyl)acetamide

• IUPAC Name: N-[4-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]sulfonyl-3-methylphenyl]acetamide
• InChI: InChI=1S/C20H26N4O4S/c1-13-10-17(23-16(4)25)7-8-19(13)29(26,27)24-9-5-6-18(12-24)28-20-21-14(2)11-15(3)22-20/h7-8,10-11,18H,5-6,9,12H2,1-4H3,(H,23,25)
• InChI Key: UWLJNYAXFGIAEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)S(=O)(=O)C3=C(C=C(C=C3)NC(=O)C)C)C
• Molecular Formula: C20H26N4O4S
• Molecular Weight: 418.5 g/mol

Description

N-(4-((3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)sulfonyl)-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H26N4O4S and its molecular weight is 418.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Screening and Fingerprint Applications

Research has demonstrated the utility of sulfonamides and alkylated piperazine derivatives in antibacterial, antifungal, anthelmintic activity, and latent fingerprint analysis. Some compounds showed significant biological activities, and molecular docking revealed good correlation of binding energy with in vitro data for active compounds. Notably, one compound exhibited excellent properties for detecting latent fingerprints on various surfaces, indicating its potential in forensic applications (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Antibacterial Activity

The synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores evaluated for their antibacterial potentials revealed moderate inhibitors, particularly against Gram-negative bacterial strains. One compound showed significant growth inhibition of various bacterial strains, highlighting the potential of these derivatives in developing new antibacterial agents (Iqbal, Jamal, Iqbal, Afreen, Sandhu, Dar, Farooq, Mushtaq, Arshad, & Iqbal, 2017).

Synthesis of Novel Compounds

Research into the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives showcased the versatility of these compounds in generating new molecular structures. These efforts contribute to the expansion of chemical libraries with potential biological and pharmacological applications (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).

Antimicrobial and Antifungal Activities

The creation of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives has been evaluated against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes, indicating their potential in developing treatments for various conditions. Some synthesized compounds showed promising activity, underscoring the importance of these derivatives in medicinal chemistry research (Khalid, Rehman, Abbasi, Siddiqui, Malik, Ashraf, Ahmad, & Ejaz, 2014).